N'-(4-isopropylbenzylidene)-N-methylcarbamohydrazonothioic acid

• IUPAC Name: 1-methyl-3-[(E)-(4-propan-2-ylphenyl)methylideneamino]thiourea
• InChI: InChI=1S/C12H17N3S/c1-9(2)11-6-4-10(5-7-11)8-14-15-12(16)13-3/h4-9H,1-3H3,(H2,13,15,16)/b14-8+
• InChI Key: FBELSXQLSAVMRE-RIYZIHGNSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C=NNC(=S)NC
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)/C=N/NC(=S)NC
• Molecular Formula: C12H17N3S
• Molecular Weight: 235.35 g/mol

Description

N'-(4-isopropylbenzylidene)-N-methylcarbamohydrazonothioic acid, also known as IMC-1, is a novel compound that has been gaining attention in the scientific community. It is a thiosemicarbazone derivative that has shown promising results in various research studies.

Mechanism of Action

N'-(4-isopropylbenzylidene)-N-methylcarbamohydrazonothioic acid exerts its pharmacological effects by inhibiting the activity of ribonucleotide reductase, an enzyme that is involved in DNA synthesis. It also inhibits the activity of thymidylate synthase, an enzyme that is involved in the synthesis of DNA precursors. These mechanisms of action make N'-(4-isopropylbenzylidene)-N-methylcarbamohydrazonothioic acid an effective agent against various types of cancer cells.
Biochemical and Physiological Effects:
N'-(4-isopropylbenzylidene)-N-methylcarbamohydrazonothioic acid has been shown to induce cell cycle arrest and apoptosis in cancer cells. It also inhibits the migration and invasion of cancer cells, which can prevent the spread of cancer to other parts of the body. In addition, N'-(4-isopropylbenzylidene)-N-methylcarbamohydrazonothioic acid has been reported to modulate the immune system and reduce inflammation.

Advantages and Limitations for Lab Experiments

One of the major advantages of N'-(4-isopropylbenzylidene)-N-methylcarbamohydrazonothioic acid is its broad-spectrum activity against various types of cancer cells. It is also relatively easy to synthesize and can be obtained in high yields. However, one limitation of N'-(4-isopropylbenzylidene)-N-methylcarbamohydrazonothioic acid is its low solubility in water, which can make it difficult to use in some experimental settings.

Future Directions

There are several future directions for the research on N'-(4-isopropylbenzylidene)-N-methylcarbamohydrazonothioic acid. One potential area of research is the development of new formulations of N'-(4-isopropylbenzylidene)-N-methylcarbamohydrazonothioic acid that can improve its solubility and bioavailability. Another area of research is the investigation of the synergistic effects of N'-(4-isopropylbenzylidene)-N-methylcarbamohydrazonothioic acid with other anti-cancer agents. Additionally, more research is needed to explore the potential use of N'-(4-isopropylbenzylidene)-N-methylcarbamohydrazonothioic acid in the treatment of other diseases, such as viral infections and neurodegenerative disorders.
Conclusion:
In conclusion, N'-(4-isopropylbenzylidene)-N-methylcarbamohydrazonothioic acid is a promising compound with potential therapeutic applications in various fields of medicine. Its broad-spectrum activity against cancer cells, antiviral, antibacterial, antifungal, and anti-inflammatory properties make it a valuable agent for further research. With continued research, N'-(4-isopropylbenzylidene)-N-methylcarbamohydrazonothioic acid may prove to be a valuable addition to the arsenal of drugs used to treat various diseases.

Synthesis Methods

N'-(4-isopropylbenzylidene)-N-methylcarbamohydrazonothioic acid can be synthesized by the reaction of 4-isopropylbenzaldehyde and thiosemicarbazide in the presence of acetic acid and ethanol. The reaction mixture is then treated with methyl iodide to obtain the final product. The yield of the synthesis process is reported to be around 85%.

Scientific Research Applications

N'-(4-isopropylbenzylidene)-N-methylcarbamohydrazonothioic acid has been extensively studied for its potential therapeutic applications. It has been found to exhibit antiviral, antibacterial, antifungal, and anticancer properties. Several research studies have also reported its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis.